Cas no 3483-19-0 ( )

• Product Name: &nbsp
• CAS No: 3483-19-0
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 919562
• PubChem ID: 198878
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylphenyl)oxadiazol-3-ium-5-olate
• 3-(4-methylphenyl)sydnone
• 3-(4-tolyl)sydnone
• 3-(p-Tolyl)sydnone
• 3-p-tolylsydnone
• 3-p-tolyl-sydnone
• BRN 3672154
• N-(4-methylphenyl)sydnone
• N-(p-Tolyl)-sydnon [German]
• NSC35761
• N-tolyl-sydnone
• Sydnone, 3-(4-methylphenyl)-
• Sydnone, 3-p-tolyl-
• Sydrone, 3-p-tolyl-
• N-(p-Tolyl)-sydnon
• 3-(p-tolyl)-1,2,3-oxadiazol-3-ium-5-olate
• DTXSID00188372
• SCHEMBL10903378
• NSC-35761
• 1,2,3-Oxadiazolium, 5-hydroxy-3-(4-methylphenyl)-, inner salt (9CI)
• CHEMBL1985793
• NSC 35761
• N-p-Tolylsydnon
• 1,2,3-Oxadiazolium, 5-hydroxy-3-(4-methylphenyl)-, inner salt
• 3483-19-0
•  

• Inchi： 1S/C9H8N2O2/c1-7-2-4-8(5-3-7)11-6-9(12)13-10-11/h2-6H,1H3
• InChI Key： XIIZHMNSBLVHKS-UHFFFAOYSA-N
• SMILES： O1C(=C[N+](C2C=CC(C)=CC=2)=N1)[O-]

Computed Properties

• Exact Mass: 176.05864
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 53Ų

Experimental Properties

• PSA: 52.97
• LogP: 1.40350